Cas no 863459-19-2 (N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide)

• Product Name: N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• CAS No: 863459-19-2
• MF: C₂₁H₂₀N₆OS
• MW: 404.488101959229
• CID: 6047506
• PubChem ID: 7118894
• Update Time: 2025-05-20

N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide
• N-(2,3-dimethylphenyl)-2-((3-(p-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• Acetamide, N-(2,3-dimethylphenyl)-2-[[3-(4-methylphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-
• 863459-19-2
• N-(2,3-dimethylphenyl)-2-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide
• AKOS024596431
• N-(2,3-dimethylphenyl)-2-{[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]sulfanyl}acetamide
• F0682-0689

• Inchi： 1S/C21H20N6OS/c1-13-7-9-16(10-8-13)27-20-19(25-26-27)21(23-12-22-20)29-11-18(28)24-17-6-4-5-14(2)15(17)3/h4-10,12H,11H2,1-3H3,(H,24,28)
• InChI Key： BTMQAOJQOLGZTO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1C)(=O)CSC1N=CN=C2N(C3=CC=C(C)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 404.14193046g/mol
• Monoisotopic Mass: 404.14193046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 12.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylsulfanyl}acetamide

Introduction to N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide (CAS No. 863459-19-2)

N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 863459-19-2, represents a novel class of molecules that exhibit promising biological activities. The intricate scaffold of this molecule incorporates multiple heterocyclic rings and functional groups, making it a subject of intense research for its potential therapeutic applications.

The structure of N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide is characterized by the presence of a benzene ring substituted with two methyl groups at the 2 and 3 positions. This aromatic moiety is linked to an acetamide group through a sulfanyl-substituted triazolopyrimidine core. The triazolopyrimidine ring system is a key feature, as it has been extensively studied for its ability to interact with biological targets in a highly specific manner. This particular arrangement of atoms and functional groups contributes to the compound's unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of small molecule inhibitors that target various enzymes and receptors involved in cancer progression. The sulfanyl group in the title compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity when interacting with biological targets. This feature makes N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide a promising candidate for further investigation in oncology research.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfanyl group into the triazolopyrimidine core is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve this transformation with increasing efficiency and scalability. These advancements are crucial for the future development of pharmaceutical agents that incorporate similar structural motifs.

The biological activity of N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide has been evaluated in several preclinical studies. These studies have revealed that the compound exhibits potent inhibitory activity against various enzymes implicated in cancer cell proliferation and survival. Specifically, it has shown significant activity against protein kinase C (PKC) isoforms, which are known to play a critical role in tumor growth and angiogenesis. The sulfanyl group appears to be essential for this inhibitory activity, as analogues lacking this moiety demonstrate markedly reduced efficacy.

In addition to its anti-cancer potential, N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide has also been investigated for its effects on inflammatory pathways. Recent research suggests that this compound may modulate the activity of key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). By inhibiting these enzymes, the compound could potentially reduce inflammation and associated symptoms in chronic diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(2,3-dimethylphenyl)-2-{3-(4-methylphenyl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-ylsulfanyl}acetamide have been carefully evaluated to assess its suitability for therapeutic use. Initial studies indicate that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. However， further research is needed to optimize its pharmacokinetic profile and ensure target-specific delivery. This could involve modifications to the molecular structure or the development of prodrugs designed to enhance absorption and reduce metabolism.

The future direction of research on N-(2， 。